Cas no 230286-83-6 (2-Butynoic acid,4-[(methoxycarbonyl)amino]-, methyl ester)

• Product Name: 2-Butynoic acid,4-[(methoxycarbonyl)amino]-, methyl ester
• CAS No: 230286-83-6
• MF: C₇H₉NO₄
• MW: 171.150662183762
• CID: 245248
• PubChem ID: 45122968
• Update Time: 2025-04-19

2-Butynoic acid,4-[(methoxycarbonyl)amino]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Butynoic acid,4-[(methoxycarbonyl)amino]-, methyl ester
• 230286-83-6
• 2-Butynoic acid,4-[(methoxycarbonyl)amino]-,methyl ester

• Inchi： 1S/C7H9NO4/c1-11-6(9)4-3-5-8-7(10)12-2/h5H2,1-2H3,(H,8,10)
• InChI Key： KZJXSSVIIIWZKZ-UHFFFAOYSA-N
• SMILES： O(C)C(NCC#CC(=O)OC)=O

Computed Properties

• Exact Mass: 171.053
• Monoisotopic Mass: 171.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.6A^2
• XLogP3: 0.3